molecular formula C8H15N3O B8356446 N-(1-cyanoethyl)-N'-(1,1-dimethylethyl)urea

N-(1-cyanoethyl)-N'-(1,1-dimethylethyl)urea

Cat. No.: B8356446
M. Wt: 169.22 g/mol
InChI Key: FYGMFDLMGXZFDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1-cyanoethyl)-N'-(1,1-dimethylethyl)urea is a useful research compound. Its molecular formula is C8H15N3O and its molecular weight is 169.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H15N3O

Molecular Weight

169.22 g/mol

IUPAC Name

1-tert-butyl-3-(1-cyanoethyl)urea

InChI

InChI=1S/C8H15N3O/c1-6(5-9)10-7(12)11-8(2,3)4/h6H,1-4H3,(H2,10,11,12)

InChI Key

FYGMFDLMGXZFDO-UHFFFAOYSA-N

Canonical SMILES

CC(C#N)NC(=O)NC(C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirring solution of 21.1 g (0.3 mole) 2-aminopropionitrile in 300 ml. dry tetrahydrofuran under a nitrogen atmosphere, there is added 30.7 g (0.3 mole) t-butyl isocyanate (97%). The resulting mixture is heated at reflux for five hours. At the end of this period, the tetrahydrofuran is removed at reduced pressure. The solid is recrystallized from methanol:water, 60:40, to give N-(1-cyanoethyl)-N'-(1,1-dimethylethyl)urea, m.p. 161°-3°.
Quantity
21.1 g
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30.7 g
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solvent
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Synthesis routes and methods II

Procedure details

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